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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyrazine

Cat. No.: B117211

An In-depth Technical Guide to 2-Bromo-5-methoxypyrazine

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of 2-Bromo-5-methoxypyrazine, tailored for researchers,
scientists, and professionals in drug development.

Chemical Properties and Structure

2-Bromo-5-methoxypyrazine is a halogenated pyrazine derivative that serves as a key
intermediate in organic synthesis.[1] Its physical and chemical properties are summarized
below.

Structure:

o |[UPAC Name: 2-bromo-5-methoxypyrazine[2][3]

e SMILES String: COC1=CN=C(C=N1)Br[2][3][4]

e InChl Key: YMDHKDFBWIRZAZ-UHFFFAOYSA-N[2][4]

Table 1: Quantitative Chemical Properties
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Property Value Source(s)
Molecular Formula CsHsBrN20 [21[3][4]
Molecular Weight 189.01 g/mol [2]
Monoisotopic Mass 187.95853 Da [2][4]
Appearance White to off-white solid

Purity >95% [3]

- Low solubility in water; soluble
Solubility ) ) [1]
in organic solvents.

Storage Temperature 0-8 °C [3]

| CAS Number | 143250-10-6 |[2][5] |

Reactivity and Applications

2-Bromo-5-methoxypyrazine is a versatile building block in organic synthesis, primarily
utilized in the pharmaceutical and agrochemical industries.[6] The molecule features two key
reactive sites: the bromine atom and the methoxy group on the pyrazine ring. These sites allow
for a variety of chemical transformations.[6]

Its primary applications include:

 Intermediate for Complex Molecules: It serves as a foundational component for synthesizing
more complex molecules, particularly active pharmaceutical ingredients (APIs) and
specialized compounds.[6]

e Cross-Coupling Reactions: The bromine substituent makes it an ideal substrate for
palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are
instrumental in constructing heterocyclic frameworks common in drug molecules.[6]

» Nucleophilic Substitution: The pyrazine ring is electron-deficient, facilitating nucleophilic
aromatic substitution reactions where the bromine atom can be displaced by various
nucleophiles.
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The compound is also used as an intermediate for creating dyes and photosensitive materials
and can act as a catalyst in certain organic reactions.[1]

Experimental Protocols

While specific, detailed experimental protocols for 2-Bromo-5-methoxypyrazine are
proprietary to manufacturers, a general synthetic methodology can be described based on
established chemical principles.

General Synthesis via Nucleophilic Aromatic Substitution

A common method for preparing 2-Bromo-5-methoxypyrazine is through the reaction of a
suitable precursor like 2,5-dibromopyrazine with a methoxide source, or by reacting 2-
bromopyrazine with methanol.[1] The following is a generalized protocol for a nucleophilic
substitution reaction.

Obijective: To synthesize 2-Bromo-5-methoxypyrazine.

Materials:

2,5-dibromopyrazine (starting material)

e Sodium methoxide (nucleophile)

o Methanol (solvent)

e Anhydrous N,N-Dimethylformamide (DMF) (optional co-solvent)
o Diethyl ether or Ethyl acetate (for extraction)

» Brine (for washing)

e Anhydrous magnesium sulfate or sodium sulfate (for drying)

« Silica gel (for chromatography)

¢ Hexanes and Ethyl acetate (for chromatography elution)
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Methodology:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 2,5-dibromopyrazine in methanol.

Reagent Addition: Add sodium methoxide to the solution. The reaction is typically performed
under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

Heating: Heat the reaction mixture to reflux and maintain for several hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by adding water.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like diethyl ether or ethyl acetate. Repeat the extraction process three times.

Washing: Combine the organic layers and wash sequentially with water and brine to remove
any remaining inorganic impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure
using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent, to yield pure 2-Bromo-5-
methoxypyrazine.
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Synthesis Workflow for 2-Bromo-5-methoxypyrazine
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Caption: General workflow for the synthesis and purification of 2-Bromo-5-methoxypyrazine.
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Safety and Handling

2-Bromo-5-methoxypyrazine is associated with several hazards and requires careful handling

in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Statement Description

H302 Harmful if swallowed[2][7]

H315 Causes skin irritation[2][ 7]

H319 Causes serious eye irritation[2][7]
H335 May cause respiratory irritation[2][5][7]

| H412 | Harmful to aquatic life with long lasting effects[5][8] |
Handling Precautions:

e Use only in a well-ventilated area or outdoors.[5]

e Avoid breathing dust, fumes, or vapors.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1][5]

e Wash hands thoroughly after handling.[5]

o Keep containers securely sealed when not in use.[5]

e Store in a cool, dry place away from incompatible materials.[3]
First Aid Measures:

o If Swallowed: Rinse mouth and seek medical attention.[9]

« If on Skin: Wash with plenty of soap and water. If irritation occurs, get medical help.[9]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[9]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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